Cas no 21262-04-4 (2-chloro-N-(4-fluorophenyl)propanamide)

• Product Name: 2-chloro-N-(4-fluorophenyl)propanamide
• CAS No: 21262-04-4
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• MDL: MFCD04626493
• CID: 3106647
• PubChem ID: 532266
• Update Time: 2025-05-20

2-chloro-N-(4-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4-fluorophenyl)propanamide
• 21262-04-4
• ALBB-018816
• SR-01000047884-1
• F83599
• WIDIGWZTSCBRNS-UHFFFAOYSA-N
• CS-0307831
• AKOS017258659
• Propanamide, 2-chloro-N-(4-fluorophenyl)-
• EN300-08441
• Z56949552
• LS-06183
• SR-01000047884
• Propanamide, N-(4-fluorophenyl)-2-chloro-
• MFCD04626493
• AKOS000263167
• FC127357

• MDL： MFCD04626493
• Inchi： 1S/C9H9ClFNO/c1-6(10)9(13)12-8-4-2-7(11)3-5-8/h2-6H,1H3,(H,12,13)
• InChI Key： WIDIGWZTSCBRNS-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

2-chloro-N-(4-fluorophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-chloro-N-(4-fluorophenyl)propanamide

Professional Introduction to 2-chloro-N-(4-fluorophenyl)propanamide (CAS No. 21262-04-4)

2-chloro-N-(4-fluorophenyl)propanamide, with the CAS number 21262-04-4, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and fluoro substituents in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 2-chloro-N-(4-fluorophenyl)propanamide is C₁₀H₁₀ClFNO, reflecting its composition of carbon, hydrogen, chlorine, fluorine, nitrogen, and oxygen atoms. This specific arrangement of atoms contributes to its chemical behavior and makes it a candidate for various biochemical interactions. The chloro group, in particular, is known for its ability to participate in nucleophilic substitution reactions, while the fluoro group can influence electronic properties and metabolic stability.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability. The incorporation of a fluoro group into pharmaceuticals often improves their pharmacokinetic properties, leading to more effective therapeutic outcomes. 2-chloro-N-(4-fluorophenyl)propanamide exemplifies this trend, as its structure suggests potential applications in the synthesis of fluorinated amides, which are increasingly being explored in medicinal chemistry.

One of the most compelling aspects of 2-chloro-N-(4-fluorophenyl)propanamide is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism. The chloro and fluoro substituents provide handles for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

The synthesis of 2-chloro-N-(4-fluorophenyl)propanamide typically involves multi-step reactions that require careful optimization. Common synthetic routes include nucleophilic aromatic substitution reactions followed by amide bond formation. The presence of the chloro group facilitates these transformations, making it a versatile intermediate. Recent advancements in synthetic methodologies have further streamlined the production process, enabling larger-scale preparations for research and industrial applications.

In the realm of drug discovery, 2-chloro-N-(4-fluorophenyl)propanamide has been investigated for its potential as an anti-inflammatory agent. Preliminary studies suggest that certain derivatives exhibit significant anti-inflammatory activity by modulating cytokine production and inhibiting inflammatory pathways. This aligns with the broader trend of developing small-molecule inhibitors that target inflammatory processes without causing systemic side effects.

The pharmacological profile of 2-chloro-N-(4-fluorophenyl)propanamide is further enhanced by its ability to cross the blood-brain barrier. This property is crucial for developing treatments for central nervous system disorders. Researchers are exploring its potential as a precursor for neuroprotective agents and have observed promising results in preclinical models. The compound's unique structural features make it an attractive candidate for further investigation in this area.

The safety profile of 2-chloro-N-(4-fluorophenyl)propanamide is another critical consideration in its application. While preliminary studies suggest low toxicity at moderate doses, comprehensive toxicological assessments are necessary to fully understand its safety margins. These assessments will guide future clinical trials and ensure that the compound can be safely translated from laboratory research to therapeutic use.

The role of computational chemistry has been instrumental in understanding the behavior of 2-chloro-N-(4-fluorophenyl)propanamide. Advanced computational methods allow researchers to predict molecular interactions and optimize synthetic routes with high precision. These tools have been particularly valuable in designing derivatives with enhanced pharmacological properties. By leveraging computational chemistry, scientists can accelerate the discovery process and reduce experimental costs.

In conclusion, 2-chloro-N-(4-fluorophenyl)propanamide (CAS No. 21262-04-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, particularly in the areas of anti-inflammatory and neuroprotective treatments. As our understanding of fluorinated compounds grows, so too does the importance of compounds like 2-chloro-N-(4-fluorophenyl)propanamide in advancing medical science.